Cas no 1356998-41-8 ((4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol)

(4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol is a versatile heterocyclic compound featuring a pyrazole core substituted with iodine, methyl groups, and a hydroxymethyl functional group. Its key advantages include its utility as a building block in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The iodine substituent enhances reactivity for cross-coupling reactions, while the hydroxymethyl group offers further derivatization potential. The compound’s stability under standard conditions and well-defined structure make it suitable for precise synthetic applications. Its compatibility with various reaction conditions and high purity standards ensure reliable performance in research and industrial settings. This compound is particularly valuable in medicinal chemistry for scaffold diversification.

(4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol structure

1356998-41-8 structure

Product Name:(4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol

CAS No:1356998-41-8

MF:C₆H₉IN₂O

MW:252.052933454514

MDL:MFCD22581605

CID:2130422

PubChem ID:71307692

Update Time:2025-05-27

(4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

- 4-iodo-1,3-dimethyl-1H-Pyrazole-5-methanol
- (4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol
- (4-iodo-2,5-dimethylpyrazol-3-yl)methanol
- FBUYLCVUXNTMHH-UHFFFAOYSA-N
- Y6019
- DB-349384
- SY240563
- AS-66737
- MFCD22581605
- SCHEMBL14938067
- (4-Iodo-1,3-dimethyl-5-pyrazolyl)methanol
- CS-0044137
- W15279
- 1356998-41-8
- AKOS027289046
- MDL： MFCD22581605
- Inchi： 1S/C6H9IN2O/c1-4-6(7)5(3-10)9(2)8-4/h10H,3H2,1-2H3
- InChI Key： FBUYLCVUXNTMHH-UHFFFAOYSA-N
- SMILES： IC1C(C)=NN(C)C=1CO

Computed Properties

Exact Mass: 251.97596g/mol
Monoisotopic Mass: 251.97596g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38
XLogP3: 0.4

(4-Iodo-1,3-dimethyl-1H-pyrazol-5-yl)methanol Pricemore >>

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